Cas no 1427012-80-3 (Ethyl 5-amino-1-tert-butyl-4-chloro-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-amino-1-tert-butyl-4-chloro-pyrazole-3-carboxylate
• CAS No: 1427012-80-3
• MF: C₁₀H₁₆ClN₃O₂
• MW: 245.705941200256
• CID: 5160294
• Update Time: 2025-05-22

Ethyl 5-amino-1-tert-butyl-4-chloro-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-1-tert-butyl-4-chloro-pyrazole-3-carboxylate

• Inchi： 1S/C10H16ClN3O2/c1-5-16-9(15)7-6(11)8(12)14(13-7)10(2,3)4/h5,12H2,1-4H3
• InChI Key： FNEXLRWEPOCHPY-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(N)=C(Cl)C(C(OCC)=O)=N1

Additional information on Ethyl 5-amino-1-tert-butyl-4-chloro-pyrazole-3-carboxylate

Ethyl 5-amino-1-tert-butyl-4-chloro-pyrazole-3-carboxylate: A Comprehensive Overview

Ethyl 5-amino-1-tert-butyl-4-chloro-pyrazole-3-carboxylate, with the CAS number 1427012-80-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The structure of Ethyl 5-amino-1-tert-butyl-4-chloro-pyrazole-3-carboxylate is characterized by a pyrazole ring substituted with an amino group at position 5, a tert-butyl group at position 1, a chlorine atom at position 4, and an ethoxycarbonyl group at position 3.

The synthesis of Ethyl 5-amino-1-tert-butyl-4-chloro-pyrazole-3-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. The tert-butyl group at position 1 imparts steric hindrance, which can influence the compound's reactivity and stability. The presence of the amino group at position 5 and the chlorine atom at position 4 introduces additional functional diversity, making this compound a versatile building block for further chemical modifications.

One of the most promising applications of Ethyl 5-amino-1-tert-butyl-4-chloro-pyrazole-3-carboxylate lies in its potential as a lead compound for drug development. Pyrazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a valuable candidate for anti-cancer drug discovery. Additionally, its ability to penetrate cellular membranes efficiently suggests that it could be utilized in targeted drug delivery systems.

The physical properties of Ethyl 5-amino-1-t...